Cas no 852567-80-7 ((20xi)-12beta-acetoxy-3beta,7beta,20-trihydroxy-11,15-dioxo-25,26,27-trisnorlanost-8-en-24-oic acid)
852567-80-7 structure
Product Name:(20xi)-12beta-acetoxy-3beta,7beta,20-trihydroxy-11,15-dioxo-25,26,27-trisnorlanost-8-en-24-oic acid
CAS No:852567-80-7
MF:C29H42O9
MW:534.63839006424
CID:2074586
PubChem ID:11191849
Update Time:2025-04-21
(20xi)-12beta-acetoxy-3beta,7beta,20-trihydroxy-11,15-dioxo-25,26,27-trisnorlanost-8-en-24-oic acid Chemical and Physical Properties
Names and Identifiers
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- (20xi)-12beta-acetoxy-3beta,7beta,20-trihydroxy-11,15-dioxo-25,26,27-trisnorlanost-8-en-24-oic acid
- 20-hydroxylucidenic acid P
- 4-[(2S,5S,7R,9S,11R,14S,15R,16S)-16-(Acetyloxy)-5,9-dihydroxy-2,6,6,11,15-pentamethyl-12,17-dioxotetracyclo[8.7.0.0,.0,]heptadec-1(10)-en-14-yl]-4-hydroxypentanoate
- 852567-80-7
- 20-Hydroxylucidenate p
- CHEBI:221307
- 4-[(3S,5R,7S,10S,12S,13R,14R,17S)-12-acetyloxy-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-4-hydroxypentanoic acid
- 4-((3S,5R,7S,10S,12S,13R,14R,17S)-12-acetyloxy-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta(a)phenanthren-17-yl)-4-hydroxypentanoic acid
- 4-((2S,5S,7R,9S,11R,14S,15R,16S)-16-(Acetyloxy)-5,9-dihydroxy-2,6,6,11,15-pentamethyl-12,17-dioxotetracyclo(8.7.0.0,.0,)heptadec-1(10)-en-14-yl)-4-hydroxypentanoate
-
- Inchi: 1S/C29H42O9/c1-14(30)38-24-23(36)22-21(15(31)12-16-25(2,3)18(32)8-10-26(16,22)4)29(7)19(33)13-17(28(24,29)6)27(5,37)11-9-20(34)35/h15-18,24,31-32,37H,8-13H2,1-7H3,(H,34,35)
- InChI Key: FFMHRFMHJKVBHE-UHFFFAOYSA-N
- SMILES: CC(OC1C2(C(C(CC2C(CCC(=O)O)(O)C)=O)(C)C2C(CC3C(C=2C1=O)(C)CCC(O)C3(C)C)O)C)=O
Computed Properties
- Exact Mass: 534.28288291Da
- Monoisotopic Mass: 534.28288291Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 38
- Rotatable Bond Count: 6
- Complexity: 1120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.946
- Topological Polar Surface Area: 158Ų
(20xi)-12beta-acetoxy-3beta,7beta,20-trihydroxy-11,15-dioxo-25,26,27-trisnorlanost-8-en-24-oic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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